2-[5-(4-Bromophenyl)-6-(propylsulfamoylamino)pyrimidin-4-yl]oxyacetic acid
2-[5-(4-Bromophenyl)-6-(propylsulfamoylamino)pyrimidin-4-yl]oxyacetic acid
ACT-373898 is a metabolite of the endothelin (ET) receptor type A (ETA) and ETB dual antagonist macitentan.
Brand Name:
Vulcanchem
CAS No.:
1433875-14-9
VCID:
VC0105873
InChI:
InChI=1S/C15H17BrN4O5S/c1-2-7-19-26(23,24)20-14-13(10-3-5-11(16)6-4-10)15(18-9-17-14)25-8-12(21)22/h3-6,9,19H,2,7-8H2,1H3,(H,21,22)(H,17,18,20)
SMILES:
CCCNS(=O)(=O)NC1=C(C(=NC=N1)OCC(=O)O)C2=CC=C(C=C2)Br
Molecular Formula:
C15H17BrN4O5S
Molecular Weight:
445.3 g/mol
2-[5-(4-Bromophenyl)-6-(propylsulfamoylamino)pyrimidin-4-yl]oxyacetic acid
CAS No.: 1433875-14-9
Cat. No.: VC0105873
Molecular Formula: C15H17BrN4O5S
Molecular Weight: 445.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | ACT-373898 is a metabolite of the endothelin (ET) receptor type A (ETA) and ETB dual antagonist macitentan. |
|---|---|
| CAS No. | 1433875-14-9 |
| Molecular Formula | C15H17BrN4O5S |
| Molecular Weight | 445.3 g/mol |
| IUPAC Name | 2-[5-(4-bromophenyl)-6-(propylsulfamoylamino)pyrimidin-4-yl]oxyacetic acid |
| Standard InChI | InChI=1S/C15H17BrN4O5S/c1-2-7-19-26(23,24)20-14-13(10-3-5-11(16)6-4-10)15(18-9-17-14)25-8-12(21)22/h3-6,9,19H,2,7-8H2,1H3,(H,21,22)(H,17,18,20) |
| Standard InChI Key | IMSGHDWVBCDHNU-UHFFFAOYSA-N |
| SMILES | CCCNS(=O)(=O)NC1=C(C(=NC=N1)OCC(=O)O)C2=CC=C(C=C2)Br |
| Canonical SMILES | CCCNS(=O)(=O)NC1=C(C(=NC=N1)OCC(=O)O)C2=CC=C(C=C2)Br |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator